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Compound of Interest

Compound Name: Einecs 260-048-5

Cat. No.: B15349187

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential, immediate safety and logistical information for handling
Glutaraldehyde (Einecs 260-048-5), a compound widely used as a disinfectant, sterilant, and

tissue fixative. Adherence to these procedural steps is critical for ensuring laboratory safety and
proper disposal.

Personal Protective Equipment (PPE)

Proper selection and use of PPE are the first line of defense against exposure to
glutaraldehyde vapors and liquid. A workplace hazard assessment should be conducted to
determine the appropriate PPE for specific tasks.[1][2]
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PPE Category Specifications

Use gloves made of materials impervious to
glutaraldehyde, such as Butyl rubber, Nitrile
) rubber, Polyethylene, or Viton™.[3] Latex gloves
Hand Protection
are not recommended for prolonged contact.[1]
[4] Gloves should have long cuffs to protect the

forearms.[1]

Wear chemical splash goggles.[1][3] When

there is a risk of splashing, a full-face shield
Eye and Face Protection should be used in addition to goggles.[1][4]

Standard surgical masks with eye shields are

not a substitute.[1]

Respiratory protection may be necessary if
ventilation is inadequate to maintain exposure
below acceptable limits. The selection of a
respirator must be based on the potential
Respiratory Protection airborne concentration and in accordance with
OSHA's Respiratory Protection Standard (29
CFR 1910.134).[1][5] Surgical masks do not

offer protection against glutaraldehyde vapors.

[1]

Wear an impervious chemical-protective apron,

lab coat, or coveralls.[1][3] Protective clothing
Protective Clothing should be made of materials like polyethylene or

polyvinyl chloride.[3] Impervious boots or shoe

covers should be worn if there is a risk of spills.

[1]

Operational Plans for Safe Handling

Safe work practices are essential to minimize exposure. Only trained personnel should handle
glutaraldehyde.[5]

Storage and Transportation:
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o Store glutaraldehyde in tightly sealed, properly labeled containers in a cool, well-ventilated,
and secure area.[2][5]

o Transport glutaraldehyde in closed containers with tight-fitting lids to prevent spills.[5]
Handling Procedures:

o Ventilation: Always handle glutaraldehyde in a well-ventilated area, preferably within a
functioning laboratory fume hood.[4][5] An air exchange rate of at least 10 air changes per
hour is recommended for rooms where it is used.[4]

e Pouring and Mixing: When transferring or pouring, do so carefully to minimize splashing.[5]
Use safety nozzles with flexible spouts and shut-off valves where possible.[5]

» Container Management: Keep containers and soaking basins covered with tight-fitting lids as
much as possible.[5]

o Emergency Eyewash and Shower: Ensure that emergency eyewash stations and safety
showers are readily accessible (within 10 seconds travel time or 100 feet) in the immediate
work area.[4]

Disposal Plan

Proper disposal of glutaraldehyde waste is crucial to protect the environment and public health.

Spill Cleanup:

Evacuate and restrict access to the spill area.

Wear appropriate PPE, including respiratory protection, for the cleanup.[1]

Use absorbent materials, such as sand or diatomaceous earth, to contain the spill.[6]

Collect the absorbed material into a labeled, lidded waste container.[1]

Thoroughly rinse the spill area with water after the absorbent material has been removed.[4]

Waste Disposal:
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e Spent glutaraldehyde solutions are considered hazardous waste.[7]

» Neutralization: Before disposal, glutaraldehyde solutions may need to be neutralized.
Glycine-based neutralizers are a common and effective method.[7][8] Sodium bisulfate can
also be used but may create other toxic compounds.[7]

» Regulatory Compliance: Always dispose of glutaraldehyde in accordance with local, state,
and federal regulations.[8] Contact your local Publicly Owned Treatment Works (POTW) to
determine if neutralized solutions can be discharged into the sanitary sewer.[7][8]

e Never pour untreated glutaraldehyde down the drain without authorization.[7] Dilution with
water is not a substitute for proper treatment.[7]

Logical Relationship Diagram: Glutaraldehyde
Safety Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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